Cas no 142672-83-1 (2-Bromo-5,5-dimethylcyclohex-2-en-1-one)

• Product Name: 2-Bromo-5,5-dimethylcyclohex-2-en-1-one
• CAS No: 142672-83-1
• MF: C₈H₁₁BrO
• MW: 203.076341867447
• CID: 2775247
• PubChem ID: 20317481
• Update Time: 2025-04-21

2-Bromo-5,5-dimethylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11616927
• DTXSID10605121
• 2-Bromo-5,5-dimethylcyclohex-2-en-1-one
• 142672-83-1

• Inchi： 1S/C8H11BrO/c1-8(2)4-3-6(9)7(10)5-8/h3H,4-5H2,1-2H3
• InChI Key： CFEXTKQLCPEMLO-UHFFFAOYSA-N
• SMILES： BrC1=CCC(C)(C)CC1=O

Computed Properties

• Exact Mass: 201.99933Da
• Monoisotopic Mass: 201.99933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų